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Compound of Interest

Compound Name: 3-Hydroxy Agomelatine

Cat. No.: B054182

Get Quote

Disclaimer: This technical guide provides a framework for the structural elucidation of 3-
Hydroxy Agomelatine, a primary metabolite of the antidepressant agomelatine. Due to the

limited availability of specific, publicly accessible experimental data for 3-Hydroxy
Agomelatine, this document outlines the established analytical methodologies and presents

predicted spectroscopic data based on the known structure of the parent compound and

general principles of chemical spectroscopy. The experimental protocols described are

representative of standard procedures for metabolite characterization.

Introduction
Agomelatine, N-[2-(7-methoxy-1-naphthalenyl)ethyl]acetamide, is an antidepressant with a

unique pharmacological profile, acting as an agonist at melatonergic MT1 and MT2 receptors

and an antagonist at the 5-HT2C receptor. Following administration, agomelatine undergoes

extensive hepatic metabolism, primarily mediated by the cytochrome P450 isoenzyme

CYP1A2. One of the major metabolites formed is 3-Hydroxy Agomelatine, through aromatic

hydroxylation. The structural integrity and characterization of this metabolite are crucial for

understanding its pharmacological and toxicological profile, as well as for regulatory purposes

in drug development.
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This guide details the typical analytical workflow and spectroscopic techniques employed for

the complete structural elucidation of 3-Hydroxy Agomelatine.

Predicted Physicochemical Properties
Based on its chemical structure, the fundamental properties of 3-Hydroxy Agomelatine are

presented in Table 1.

Property Value Reference

Chemical Name
N-[2-(3-hydroxy-7-methoxy-1-

naphthalenyl)ethyl]acetamide
[1]

Synonyms
S-21540, Agomelatine Impurity

7
[1]

CAS Number 166526-99-4 [1][2][3]

Molecular Formula C₁₅H₁₇NO₃ [1][2][3]

Molecular Weight 259.30 g/mol [1]

Appearance
Predicted to be an off-white to

light brown solid
[2]

Methodologies for Structural Elucidation
The comprehensive structural characterization of a metabolite like 3-Hydroxy Agomelatine
involves its isolation and purification, followed by the application of various spectroscopic and

spectrometric techniques.

Experimental Protocols
3.1.1 Synthesis and Isolation of 3-Hydroxy Agomelatine (Representative Protocol)

A specific, detailed synthesis protocol for 3-Hydroxy Agomelatine is not widely published.

However, a common approach would involve the chemical synthesis of agomelatine followed

by a regioselective hydroxylation, or a multi-step synthesis starting from a pre-hydroxylated

naphthalene precursor.
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General Synthesis Steps:

Starting Material: 7-methoxy-1-tetralone is a common precursor for agomelatine synthesis.[4]

Introduction of the Ethylamine Side Chain: This can be achieved through various synthetic

routes, often involving the formation of an intermediate such as (7-methoxy-1-

naphthyl)acetonitrile.[4]

Reduction and Acetylation: The nitrile group is reduced to a primary amine, which is then

acetylated to form the acetamide side chain of agomelatine.[4]

Hydroxylation: A regioselective hydroxylation at the 3-position of the naphthalene ring would

be the final step to yield 3-Hydroxy Agomelatine. This can be a challenging step and may

require specific catalysts or protecting group strategies.

Purification:

The synthesized 3-Hydroxy Agomelatine would be purified using techniques such as

column chromatography on silica gel, followed by recrystallization to obtain a high-purity

standard for analytical characterization.

3.1.2 Spectroscopic and Spectrometric Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz). The sample would be

dissolved in a deuterated solvent such as DMSO-d₆ or CDCl₃. 2D NMR techniques like

COSY, HSQC, and HMBC would be employed to confirm the structure and assign all proton

and carbon signals unequivocally.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) using techniques like

Electrospray Ionization-Quadrupole Time-of-Flight (ESI-QTOF) would be used to determine

the accurate mass and elemental composition. Tandem mass spectrometry (MS/MS) would

be performed to study the fragmentation pattern, providing further structural confirmation.

Infrared (IR) Spectroscopy: An FT-IR spectrum would be recorded using a KBr pellet or as a

thin film to identify characteristic functional groups.
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UV-Visible (UV-Vis) Spectroscopy: A UV-Vis spectrum would be obtained by dissolving the

compound in a suitable solvent (e.g., methanol or ethanol) to determine its absorption

maxima.

X-ray Crystallography: Single crystals of 3-Hydroxy Agomelatine, if obtainable, would be

analyzed by X-ray diffraction to determine the precise three-dimensional molecular structure,

including bond lengths, bond angles, and crystal packing.

Spectroscopic Data and Interpretation
The following tables present the predicted spectroscopic data for 3-Hydroxy Agomelatine.

These predictions are based on the known structure of agomelatine and established chemical

shift and fragmentation principles.

Predicted ¹H NMR Data
Table 2: Predicted ¹H NMR Chemical Shifts for 3-Hydroxy Agomelatine (in DMSO-d₆, 400

MHz)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~9.5 s 1H Ar-OH

~8.0 t 1H -NH

~7.7 d 1H H-8

~7.3 d 1H H-5

~7.2 s 1H H-4

~7.1 dd 1H H-6

~6.9 s 1H H-2

~3.9 s 3H -OCH₃

~3.4 q 2H -CH₂-NH

~3.1 t 2H Ar-CH₂-

~1.8 s 3H -C(O)CH₃

Predicted ¹³C NMR Data
Table 3: Predicted ¹³C NMR Chemical Shifts for 3-Hydroxy Agomelatine (in DMSO-d₆, 100

MHz)
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Chemical Shift (δ, ppm) Carbon Assignment

~169.0 C=O

~157.0 C-7

~155.0 C-3

~135.0 C-4a

~130.0 C-1

~128.0 C-8a

~125.0 C-5

~120.0 C-8

~118.0 C-6

~106.0 C-2

~105.0 C-4

~55.0 -OCH₃

~40.0 -CH₂-NH

~29.0 Ar-CH₂-

~22.0 -C(O)CH₃

Predicted Mass Spectrometry Data
Table 4: Predicted High-Resolution Mass and Fragmentation for 3-Hydroxy Agomelatine
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Ion m/z (Predicted) Description

[M+H]⁺ 260.1281 Protonated molecular ion

[M+Na]⁺ 282.1100 Sodium adduct

Fragment 1 201.0859
Loss of acetamide (-

NHCOCH₃)

Fragment 2 186.0624
Further loss of a methyl radical

(·CH₃) from Fragment 1

Predicted Infrared (IR) and UV-Visible Data
Table 5: Predicted IR and UV-Vis Data for 3-Hydroxy Agomelatine

Technique
Wavenumber (cm⁻¹) /
Wavelength (λ, nm)

Assignment

FT-IR ~3400-3200 (broad) O-H and N-H stretching

~3050 Aromatic C-H stretching

~2950 Aliphatic C-H stretching

~1640 C=O stretching (Amide I)

~1550 N-H bending (Amide II)

~1250 C-O stretching (aryl ether)

UV-Vis ~230, ~290
π → π* transitions of the

naphthalene ring system

Visualizations
Metabolic Pathway of Agomelatine to 3-Hydroxy
Agomelatine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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